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Compound of Interest

Compound Name: 2-Isocyanatoethyl methacrylate

Cat. No.: B1223184

Essential safety protocols and logistical plans for researchers, scientists, and drug
development professionals handling 2-Isocyanatoethyl methacrylate (IEM).

This guide provides critical, immediate safety information, operational procedures, and disposal
plans for 2-Isocyanatoethyl methacrylate (CAS No. 30674-80-7). Adherence to these
guidelines is essential for minimizing risks and ensuring a safe laboratory environment. [EM is
a hazardous substance that is harmful if swallowed or in contact with skin, fatal if inhaled, and
can cause severe skin burns, serious eye damage, and respiratory sensitization.[1][2][3]

Hazard Summary and Exposure Limits

Understanding the hazards associated with IEM is the first step in safe handling. The
compound is classified as a corrosive, acute toxicant, and irritant.[2]
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Hazard Classification

Description

Acute Toxicity

Fatal if inhaled (GHS Category 1).[1] Harmful if
swallowed or in contact with skin (GHS
Category 4).[1]

Skin Corrosion/Irritation

Causes skin irritation and may cause an allergic

skin reaction.[1][3]

Eye Damage/Irritation

Causes serious eye irritation and potentially

serious eye damage.[1][4]

Sensitization

May cause allergy or asthma symptoms or
breathing difficulties if inhaled.[1][3]

Physical Hazards

Combustible liquid.[4] Reacts with water,
potentially causing pressure buildup in sealed
containers.[4][5] Risk of explosion if heated

under confinement.[1]

Occupational Exposure Limits:

Parameter Value
ERPG-1 (AIHA 2022) 0.1 ppm
ERPG-2 (AIHA 2022) 1 ppm

LC50 (Inhalation, Rat)

4 ppm (6 h) / 0.06 mg/L (4 h)[1][3]

LD50 (Oral, Rat)

670 mg/kg[1][3]

ERPG (Emergency Response Planning Guidelines) are estimates of concentration ranges

where one might reasonably anticipate observing adverse health effects.[6]

Personal Protective Equipment (PPE) and Engineering

Controls

A multi-layered approach to safety, combining engineering controls and personal protective

equipment, is mandatory.
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Engineering Controls:

» Ventilation: Always handle IEM in a well-ventilated area or within a chemical fume hood.[1][3]

[5]

o Safety Stations: Emergency eyewash stations and safety showers must be immediately

accessible in the work area.[1][5]

Required Personal Protective Equipment:

Body Part

PPE Specification

Rationale

Respiratory

Full-face or half-face respirator
with organic vapor and
particulate filters (Type A/P or
similar).[4][7]

Protects against inhalation,
which can be fatal and cause

respiratory sensitization.[1][2]

Chemical safety goggles and a

Prevents severe eye irritation

Eyes/Face ) and damage from splashes or

face shield.[1]
vapors.[1][4]

Chemical-resistant gloves Prevents skin contact, which

Hands (e.g., nitrile or butyl rubber).[1] can cause irritation, burns, and
[7] allergic reactions.[1][5]

Bod Chemical-resistant coveralls or ~ Protects skin from accidental

ody

a disposable suit.[1][7]

contact and splashes.[4]

Special Cases

For major spills or high vapor
concentrations, a self-
contained breathing apparatus
(SCBA) within a fully
encapsulating, chemical-

resistant suit is required.[4][8]

Provides maximum protection
in high-risk exposure

scenarios.

Operational and Disposal Plans

Handling and Storage Protocol:
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o Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container under an inert
gas.[1][3] The recommended storage temperature is between 2-8°C in an explosion-proof
refrigerator.[1][9]

e Incompatibilities: Keep away from water, acids, alcohols, amines, bases, and strong
oxidizing agents.[1][4]

o Safe Handling: Avoid all personal contact, including inhalation of vapors or mists.[4] Do not
eat, drink, or smoke in the handling area.[1] After handling, wash hands and skin thoroughly.
[1][3] Contaminated work clothing should not be allowed out of the workplace.[3]
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Preparation & Risk Assessment

1. Conduct Risk
Assessment

'

2. Don Correct PPE
(Gloves, Goggles, Respirator)

'

3. Verify Engineering Controls
(Fume Hood, Eyewash Station)

ChemicallHandling

4, Handle IEM in Fume Hood

5. Store Securely
(2-8°C, Inert Gas)

Cleanup & Disposal

6. Decontaminate Work Area

7. Segregate Hazardous Waste

8. Dispose via Approved
Waste Management

Click to download full resolution via product page

Caption: Workflow for safely handling 2-Isocyanatoethyl methacrylate.
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First Aid Procedures:

¢ Inhalation: Move the person to fresh air immediately. If breathing is difficult or has stopped,
provide artificial respiration. Seek immediate medical attention.[1]

o Skin Contact: Immediately remove all contaminated clothing. Flush skin and hair with
running water and soap for at least 15 minutes. Seek immediate medical attention.[1][4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if possible. Seek immediate medical attention from an ophthalmologist.[1][3]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[1]

Spill Management and Waste Disposal:

All waste must be handled as hazardous and in accordance with local, state, and federal
regulations.[4]

Spill Response:
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Spill Size Containment & Cleanup Protocol

1. Remove all ignition sources.[4] 2. Absorb with
dry, non-combustible material like sand or
) ) chemical absorbent.[1][2] 3. Sweep or shovel
Minor Spill ) ) )
into an appropriate, labeled container for
disposal.[1] 4. Ventilate the area and clean the

spill site.[1]

1. Evacuate all non-essential personnel and
move upwind.[4] 2. Alert emergency responders.
[4] 3. Only trained personnel with appropriate
PPE (SCBA and encapsulating suit) should
Major Spill respond.[4] 4. Treat the spill with a sufficient
amount of isocyanate decontaminant
preparation (e.g., a mixture of sawdust,
Kieselguhr, ammonia, non-ionic surfactant, and

water). Let stand for 24 hours before cleanup.[4]

Waste Disposal:

o Chemical Waste: Dispose of 2-isocyanatoethyl methacrylate and contaminated materials
as hazardous waste through an approved waste disposal plant.[3][4] Do not mix with other
waste.[3]

o Containers: Leave the chemical in its original container.[3] Empty containers should be
handled as the product itself.[3] Puncture containers to prevent reuse before disposal at an
authorized landfill.[4]

o Wash Water: Do not allow wash water from cleaning equipment to enter drains. Collect all
wash water for treatment and disposal.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://datasheets.scbt.com/sc-251770.pdf
https://synquestprodstorage.blob.core.windows.net/msds/4300/4349-1-01.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Isocyanatoethyl-methacrylate
https://synquestprodstorage.blob.core.windows.net/msds/4300/4349-1-01.pdf
https://synquestprodstorage.blob.core.windows.net/msds/4300/4349-1-01.pdf
https://datasheets.scbt.com/sc-251770.pdf
https://datasheets.scbt.com/sc-251770.pdf
https://datasheets.scbt.com/sc-251770.pdf
https://datasheets.scbt.com/sc-251770.pdf
https://www.benchchem.com/product/b1223184?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/aldrich/477060?userType=undefined
https://datasheets.scbt.com/sc-251770.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/477060?userType=undefined
https://www.sigmaaldrich.com/US/en/sds/aldrich/477060?userType=undefined
https://www.sigmaaldrich.com/US/en/sds/aldrich/477060?userType=undefined
https://datasheets.scbt.com/sc-251770.pdf
https://datasheets.scbt.com/sc-251770.pdf
https://www.benchchem.com/product/b1223184?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

References

1. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]

2. 2-1socyanatoethyl methacrylate | C7HONO3 | CID 35409 - PubChem
[pubchem.ncbi.nim.nih.gov]

» 3. sigmaaldrich.com [sigmaaldrich.com]

e 4. datasheets.scbt.com [datasheets.scbt.com]

e 5. nbinno.com [nbinno.com]

e 6. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

e 7. What PPE is required when working with isocyanates? [sysco-env.co.uk]
e 8. echemi.com [echemi.com]

o 9. AXRT)ILEE2-1 /) TF b TFJL contains <0.1% BHT as inhibitor, 98% | Sigma-
Aldrich [sigmaaldrich.com]

 To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling 2-
Isocyanatoethyl Methacrylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1223184#personal-protective-equipment-for-
handling-2-isocyanatoethyl-methacrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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